Cas no 914774-71-3 (Benzenamine, 2-chloro-4-[(trifluoromethyl)sulfonyl]-)

• Product Name: Benzenamine, 2-chloro-4-[(trifluoromethyl)sulfonyl]-
• CAS No: 914774-71-3
• MF: C₇H₅ClF₃NO₂S
• MW: 259.633310079575
• MDL: MFCD04972749
• CID: 5228058
• Update Time: 2026-03-07

Benzenamine, 2-chloro-4-[(trifluoromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-chloro-4-[(trifluoromethyl)sulfonyl]-

• MDL： MFCD04972749
• Inchi： 1S/C7H5ClF3NO2S/c8-5-3-4(1-2-6(5)12)15(13,14)7(9,10)11/h1-3H,12H2
• InChI Key： UXMFRIDLDMKZQO-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(S(C(F)(F)F)(=O)=O)C=C1Cl

Computed Properties

• Exact Mass: 258.968
• Monoisotopic Mass: 258.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Sulfonylanilines